2-Methylcyclohexanone
2-Methylcyclohexanone
O-methylcyclohexanone appears as a water-white to pale yellow liquid with an acetone-like odor. Less dense than water. Vapors heavier than air. Flash point near 135 °F. May be toxic by ingestion. Used as a solvent.
2-methylcyclohexanone is a member of the class of cyclohexanones that is cyclohexanone substituted by a methyl group at position 2. It has a role as a flavouring agent and a plant metabolite.
2-Methylcyclohexanone is a natural product found in Solanum lycopersicum with data available.
2-methylcyclohexanone is a member of the class of cyclohexanones that is cyclohexanone substituted by a methyl group at position 2. It has a role as a flavouring agent and a plant metabolite.
2-Methylcyclohexanone is a natural product found in Solanum lycopersicum with data available.
Brand Name:
Vulcanchem
CAS No.:
583-60-8
VCID:
VC20852223
InChI:
InChI=1S/C7H12O/c1-6-4-2-3-5-7(6)8/h6H,2-5H2,1H3
SMILES:
CC1CCCCC1=O
Molecular Formula:
C7H12O
Molecular Weight:
112.17 g/mol
2-Methylcyclohexanone
CAS No.: 583-60-8
Cat. No.: VC20852223
Molecular Formula: C7H12O
Molecular Weight: 112.17 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | O-methylcyclohexanone appears as a water-white to pale yellow liquid with an acetone-like odor. Less dense than water. Vapors heavier than air. Flash point near 135 °F. May be toxic by ingestion. Used as a solvent. 2-methylcyclohexanone is a member of the class of cyclohexanones that is cyclohexanone substituted by a methyl group at position 2. It has a role as a flavouring agent and a plant metabolite. 2-Methylcyclohexanone is a natural product found in Solanum lycopersicum with data available. |
|---|---|
| CAS No. | 583-60-8 |
| Molecular Formula | C7H12O |
| Molecular Weight | 112.17 g/mol |
| IUPAC Name | 2-methylcyclohexan-1-one |
| Standard InChI | InChI=1S/C7H12O/c1-6-4-2-3-5-7(6)8/h6H,2-5H2,1H3 |
| Standard InChI Key | LFSAPCRASZRSKS-UHFFFAOYSA-N |
| SMILES | CC1CCCCC1=O |
| Canonical SMILES | CC1CCCCC1=O |
| Boiling Point | 329 °F at 760 mmHg (USCG, 1999) 165.1 °C 329 °F 325 °F |
| Colorform | Water-white to pale yellow liquid Colorless liquid Colorless liquid. |
| Flash Point | 118 °F (USCG, 1999) 118 °F |
| Melting Point | -6.8 °F (USCG, 1999) -14 °C 6.8 °F 7 °F |
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